3-(cyclopentyloxy)-2,2-dimethylpropanoic acid
Overview
Description
The compound seems to be a carboxylic acid derivative, given the “propanoic acid” part of the name. The “3-(cyclopentyloxy)-2,2-dimethyl” suggests that it has a cyclopentyl group attached via an ether linkage, and two methyl groups attached to the second carbon of the propanoic acid .
Molecular Structure Analysis
Based on the name, this compound would have a three-carbon propanoic acid backbone, with two methyl groups attached to the second carbon, and a cyclopentyl group attached to the third carbon via an ether linkage .Chemical Reactions Analysis
As a carboxylic acid, this compound could undergo typical acid-base reactions, forming salts with bases. It could also participate in esterification reactions with alcohols .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. Carboxylic acids typically have higher boiling points than similar-sized hydrocarbons due to their ability to form hydrogen bonds .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-(cyclopentyloxy)-2,2-dimethylpropanoic acid can be achieved through a multi-step process involving the reaction of several starting materials.", "Starting Materials": [ "2,2-dimethylpropanoic acid", "cyclopentanol", "thionyl chloride", "triethylamine", "sodium hydroxide", "sodium bicarbonate", "magnesium sulfate", "ethyl acetate", "hexane" ], "Reaction": [ "1. Conversion of 2,2-dimethylpropanoic acid to its corresponding acid chloride using thionyl chloride and triethylamine as a catalyst.", "2. Reaction of the acid chloride with cyclopentanol to form the corresponding ester, 3-(cyclopentyloxy)-2,2-dimethylpropanoic acid.", "3. Purification of the ester using a combination of sodium hydroxide and sodium bicarbonate to remove any remaining acid chloride and triethylamine.", "4. Isolation of the ester using a solvent extraction method with ethyl acetate and hexane.", "5. Hydrolysis of the ester to form the desired product, 3-(cyclopentyloxy)-2,2-dimethylpropanoic acid, using a mixture of sodium hydroxide and water.", "6. Purification of the product using magnesium sulfate to remove any remaining impurities." ] } | |
CAS RN |
1500049-45-5 |
Product Name |
3-(cyclopentyloxy)-2,2-dimethylpropanoic acid |
Molecular Formula |
C10H18O3 |
Molecular Weight |
186.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
